N-(2,3-dimethylphenyl)-2-[5-(4-methoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[5-(4-methoxyphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]acetamide
• InChI: InChI=1S/C21H21N5O4/c1-12-5-4-6-16(13(12)2)22-17(27)11-25-19-18(23-24-25)20(28)26(21(19)29)14-7-9-15(30-3)10-8-14/h4-10,18-19H,11H2,1-3H3,(H,22,27)
• InChI Key: IYUFIHGJRTZFMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C3C(C(=O)N(C3=O)C4=CC=C(C=C4)OC)N=N2)C
• Molecular Formula: C21H21N5O4
• Molecular Weight: 407.4 g/mol
• CAS No.: 1008646-63-6

Description

N-(2,3-dimethylphenyl)-2-[5-(4-methoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide is a useful research compound. Its molecular formula is C21H21N5O4 and its molecular weight is 407.43. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

The crystal structure of related compounds reveals their conformation and interaction through intermolecular hydrogen bonds, which can be crucial for understanding their biological activity and designing drugs with optimized efficacy and reduced side effects. For instance, the study of capsaicinoid analogs shows the spatial arrangement of vanilloid, amide, and dimethylphenyl groups, which are essential for their activity as analgesics (Park et al., 1995).

Chemical Synthesis and Radiosynthesis

Compounds with complex structures undergo synthesis for various applications, including herbicide development and radiolabeling for metabolic studies. For example, the synthesis of a chloroacetanilide herbicide and a dichloroacetamide safener demonstrates the importance of these compounds in agricultural chemistry and their potential impact on improving crop protection methods (Latli & Casida, 1995).

Organic and Medicinal Chemistry

Research into heterocyclic compounds, including triazoles, pyrrolopyrimidines, and benzodifurans, has shown their potential as anti-inflammatory, analgesic, and antimicrobial agents. These studies are crucial for the development of new drugs and understanding the molecular basis of their activity (Abu‐Hashem et al., 2020).

Agricultural Chemistry

Derivatives of phenoxyacetamide are explored for their potential as pesticides, illustrating the application of chemical synthesis in creating more effective and safer agricultural chemicals. Understanding the properties of these compounds can lead to the development of novel solutions to pest resistance and crop damage (Olszewska et al., 2011).